1-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C17H15F3N4O2/c18-17(19,20)14-2-1-3-15(8-14)23-16(25)21-5-6-24-10-13(9-22-24)12-4-7-26-11-12/h1-4,7-11H,5-6H2,(H2,21,23,25)
• InChI Key: AXQRZXNRGBFEEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NCCN2C=C(C=N2)C3=COC=C3)C(F)(F)F
• Molecular Formula: C17H15F3N4O2
• Molecular Weight: 364.32 g/mol

Description

1-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea is a chemical compound that is widely used in scientific research. It is a potent inhibitor of several enzymes, including tyrosine kinases, and has been shown to have anti-cancer and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Routes : Research has explored synthetic pathways to create novel heterocyclic compounds, including those involving pyrazole and furan units. For instance, methods have been developed for synthesizing pyrazole derivatives by reacting chitosan with heteroaryl pyrazole derivatives, leading to Schiff bases of chitosan with potential antimicrobial activities (Hamed et al., 2020). Similarly, approaches to create trifluoromethylated N-heterocycles based on reactions with bifunctional N-nucleophiles have been described, underscoring the versatility of furan and pyrazole in synthesizing complex molecules (Bazhin et al., 2015).

• Characterization and Properties : Studies include the characterization of compounds through various analytical techniques, detailing their structural and physicochemical properties. For example, a series of ureas containing pyrazole and adamantane fragments were synthesized, demonstrating specific inhibitory activities and solubility in water, which highlights the potential for targeted biological applications (D’yachenko et al., 2019).

Applications in Biological Systems

• Antimicrobial Activity : Several studies have synthesized novel compounds to explore their biological activities. For instance, Schiff bases derived from chitosan and heteroaryl pyrazole derivatives exhibited antimicrobial activity against various bacterial and fungal strains. This suggests the potential for developing new antimicrobial agents using similar chemical frameworks (Hamed et al., 2020).

• Biological Evaluation : Compounds within this chemical family have been evaluated for their biological activities, including as inhibitors of specific enzymes or pathways critical in disease processes. For example, the design, synthesis, and evaluation of N-pyrazole, N'-thiazole urea inhibitors of MAP kinase p38α highlight the therapeutic potential of compounds with similar structural motifs (Getlik et al., 2012).